3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-1-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H26FN5O2/c29-21-7-3-6-20(17-21)25-32-28(36-33-25)23-9-4-14-30-26(23)34-15-12-19(13-16-34)27(35)31-24-11-10-18-5-1-2-8-22(18)24/h1-9,14,17,19,24H,10-13,15-16H2,(H,31,35)
• InChI Key: VKMSCHYFNGNKIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1NC(=O)C3CCN(CC3)C4=C(C=CC=N4)C5=NC(=NO5)C6=CC(=CC=C6)F
• Molecular Formula: C28H26FN5O2
• Molecular Weight: 483.5 g/mol

Description

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C28H26FN5O2 and its molecular weight is 483.547. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Characterization

Researchers have successfully synthesized a series of novel pyrazole carboxamide derivatives containing a piperazine moiety, confirming the chemical structure through various spectroscopic techniques and X-ray crystal analysis. The compounds were characterized by IR, 1H NMR, HRMS spectroscopy, and X-ray crystal analysis for precise structural determination, providing valuable insights into their molecular configurations (Hong-Shui Lv, Xiao‐Ling Ding, & Baoxiang Zhao, 2013).

Anticancer Activity

A range of novel carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine analogs were synthesized and tested for their antiproliferative activity in vitro. Several compounds demonstrated significant anticancer activity against the HeLa cell line, with IC50 values lower than the well-known anticancer drug paclitaxel, signifying their potential as anticancer agents (Ajeesh Kumar et al., 2016).

Antimicrobial Activity

A series of piperazine and triazolo-pyrazine derivatives were synthesized and tested for their antimicrobial properties. The study revealed that specific derivatives showed superior antimicrobial activity, notably against A. baumannii, and the results from molecular docking studies indicated the potential for further development into potent antimicrobials (Patil et al., 2021).

Anticonvulsant and Antimicrobial Activities

3‐Hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives, synthesized with substituted piperazine derivatives, were evaluated for their potential anticonvulsant and antimicrobial activities. Certain derivatives demonstrated significant activity, highlighting their potential as therapeutic agents for conditions like seizures and microbial infections (Aytemir et al., 2004).